Cas no 1195619-46-5 (5-Chloro-2-(3-nitrophenyl)benzo[d]thiazole)

• Product Name: 5-Chloro-2-(3-nitrophenyl)benzo[d]thiazole
• CAS No: 1195619-46-5
• MF: C₁₃H₇ClN₂O₂S
• MW: 290.724880456924
• CID: 1092864
• PubChem ID: 72942538
• Update Time: 2025-04-20

5-Chloro-2-(3-nitrophenyl)benzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3-nitrophenyl)benzo[d]thiazole
• 1195619-46-5

• Inchi： 1S/C13H7ClN2O2S/c14-9-4-5-12-11(7-9)15-13(19-12)8-2-1-3-10(6-8)16(17)18/h1-7H
• InChI Key： OSFIQYPJIDVQFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC=C(C=1)[N+](=O)[O-])S2

Computed Properties

• Exact Mass: 289.9916763g/mol
• Monoisotopic Mass: 289.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 87Ų